Cas no 78069-72-4 (1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride)

1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride structure
78069-72-4 structure
Product Name:1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride
CAS No:78069-72-4
MF:C16H21Cl2N3
MW:326.264041662216
CID:1790374
PubChem ID:3060363
Update Time:2025-04-21

1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride
    • 1-(3'-Methyl-4'-pyridyl)-4-phenylpiperazine dihydrochloride
    • DTXSID20228704
    • 78069-72-4
    • Piperazine, 1-(2-methyl-4-pyridyl)-4-phenyl-, dihydrochloride
    • Inchi: 1S/C16H19N3.2ClH/c1-14-13-17-8-7-16(14)19-11-9-18(10-12-19)15-5-3-2-4-6-15;;/h2-8,13H,9-12H2,1H3;2*1H
    • InChI Key: FLUOEOMTWQPCIZ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C2C=CN=CC=2C)CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 325.11153
  • Monoisotopic Mass: 325.1112531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • PSA: 19.37

1-(3-methylpyridin-4-yl)-4-phenylpiperazine dihydrochloride Related Literature

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